2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine

• Molecular Formula: C15H13ClN4
• Molecular Weight: 284.74 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine
• InChI: InChI=1S/C15H13ClN4/c16-11-7-5-10(6-8-11)14-9-20-15(18-14)17-12-3-1-2-4-13(12)19-20/h5-9H,1-4H2
• InChI Key: KCJMHBCZSPFWRU-UHFFFAOYSA-N
• SMILES: C1CCC2=NN3C=C(N=C3N=C2C1)C4=CC=C(C=C4)Cl

Description

2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine, also known as TIBO, is a chemical compound that has been studied for its potential pharmaceutical applications. TIBO is a member of the benzotriazine family of compounds, which have been shown to exhibit antiviral and anticancer properties.

Mechanism of Action

2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine exerts its antiviral and anticancer effects by inhibiting the activity of specific enzymes. In the case of HIV-1, 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine blocks the activity of the reverse transcriptase enzyme, which is necessary for the virus to replicate. In cancer cells, 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine inhibits the activity of topoisomerase II, an enzyme that is necessary for DNA replication and cell division.
Biochemical and Physiological Effects:
2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine has been shown to have a variety of biochemical and physiological effects. In addition to its antiviral and anticancer properties, 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine has been shown to inhibit the activity of the P-glycoprotein transporter, which is involved in drug resistance in cancer cells. 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine has also been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in large quantities. 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine is also stable under a variety of conditions, making it suitable for use in a range of experimental settings. However, one limitation of 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine is that it can be toxic to cells at high concentrations, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine. One area of interest is the development of 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine derivatives that have improved antiviral or anticancer properties. Another area of interest is the study of 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine's effects on other types of cancer cells, as well as its potential as a treatment for other viral infections. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine, as well as its potential side effects and toxicity.

Synthesis Methods

2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine can be synthesized through a multi-step process, starting with the reaction of 4-chloroaniline with 2,3-dichloroquinoxaline. The resulting intermediate is then reacted with an aldehyde and an amine to form the final 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine product.

Scientific Research Applications

2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine has been studied for its potential as an antiviral and anticancer agent. In vitro studies have shown that 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine can inhibit the replication of HIV-1, the virus that causes AIDS, by blocking the activity of the viral reverse transcriptase enzyme. 2-(4-Chlorophenyl)-6,7,8,9-tetrahydroimidazo[1,2-b][1,2,4]benzotriazine has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells.